Cas no 102737-57-5 (1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone)

1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone structure
102737-57-5 structure
Product Name:1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone
CAS No:102737-57-5
MF:C11H13IO4
MW:336.122996091843
CID:1133247
PubChem ID:13552852
Update Time:2025-04-20

1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone
    • 102737-57-5
    • 1-(2-Iodo-3,4,5-trimethoxyphenyl)ethan-1-one
    • DTXSID10543630
    • Inchi: 1S/C11H13IO4/c1-6(13)7-5-8(14-2)10(15-3)11(16-4)9(7)12/h5H,1-4H3
    • InChI Key: OGTWOVJVPQYEOS-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C(=CC=1C(C)=O)OC)OC)OC

Computed Properties

  • Exact Mass: 335.98539
  • Monoisotopic Mass: 335.98586g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 2.51960
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